N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• Molecular Formula: C24H20N2O5
• Molecular Weight: 416.4 g/mol
• IUPAC Name: N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C24H20N2O5/c1-14-3-4-16(24-26-19-13-17(28-2)6-8-20(19)31-24)11-18(14)25-23(27)15-5-7-21-22(12-15)30-10-9-29-21/h3-8,11-13H,9-10H2,1-2H3,(H,25,27)
• InChI Key: NUHKNAIHIGATKV-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC(=C3)OC)NC(=O)C4=CC5=C(C=C4)OCCO5

Description

N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide is a compound that belongs to the class of benzodioxine derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves its binding to the AMPA receptor at a site distinct from the glutamate binding site. This results in an increase in the activity of the receptor, leading to enhanced synaptic transmission and plasticity. It has also been shown to modulate the activity of other neurotransmitter receptors, including the NMDA receptor and the GABA receptor.
Biochemical and Physiological Effects
Studies have shown that N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide can enhance long-term potentiation (LTP), a process involved in synaptic plasticity and memory formation. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. Additionally, it has been found to have neuroprotective effects, reducing the damage caused by oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide in lab experiments include its ability to enhance synaptic plasticity and improve cognitive function. It also has neuroprotective effects, making it a useful tool for studying neurodegenerative diseases. However, its limitations include the need for further studies to determine its safety and efficacy in humans, as well as its potential side effects.

Future Directions

For the study of N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide include the development of more potent and selective analogs for the treatment of cognitive disorders. Additionally, further studies are needed to determine its safety and efficacy in humans, as well as its potential for use in combination with other drugs. Finally, the development of new methods for the delivery of N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide may also be explored to improve its bioavailability and pharmacokinetic properties.
In conclusion, N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide is a promising compound with potential applications in scientific research, particularly in the field of neuroscience. Its ability to enhance synaptic plasticity, improve cognitive function, and have neuroprotective effects make it a useful tool for studying neurodegenerative diseases. However, further studies are needed to determine its safety and efficacy in humans, as well as its potential for use in combination with other drugs.

Synthesis Methods

The synthesis of N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves the reaction of 2-amino-5-methoxybenzoic acid with 2-methyl-5-nitrophenylboronic acid in the presence of a palladium catalyst. The resulting intermediate is then subjected to a reduction reaction using sodium borohydride, followed by a coupling reaction with 2,3-dihydro-1,4-benzodioxine-6-carboxylic acid. The final product is obtained after purification using chromatography techniques.

Scientific Research Applications

N-[5-(5-methoxy-1,3-benzoxazol-2-yl)-2-methylphenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a positive allosteric modulator of the AMPA receptor, which is involved in the regulation of synaptic plasticity and memory formation. This makes it a promising candidate for the development of drugs for the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia.